1-(5-Methyl-1,3-thiazol-4-yl)ethan-1-ol

• CAS No.: 1256561-30-4
• Molecular Formula: C6H9NOS
• Molecular Weight: 143.21 g/mol
• IUPAC Name: 1-(5-methyl-1,3-thiazol-4-yl)ethanol
• InChI: InChI=1S/C6H9NOS/c1-4(8)6-5(2)9-3-7-6/h3-4,8H,1-2H3
• InChI Key: CGJCGNBLICEEPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CS1)C(C)O

Description

“1-(5-Methyl-1,3-thiazol-4-yl)ethan-1-ol” is a chemical compound that belongs to the class of organic compounds known as thiazoles. Thiazoles are compounds containing a five-member aromatic ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms.

Synthesis routes and methods

Procedure details

To a 0° C. solution of 5-methyl-1,3-thiazole-4-carbaldehyde (1.0 g, 79 mmol) in anhydrous THF (30 mL) was added a solution of methyl magnesium bromide (3M in diethyl ether; 6 mL, 18 mmol). The reaction mixture was stirred at room temperature for 2 hours, and the mixture was then quenched with a saturated solution of ammonium chloride (20 mL). The mixture was extracted with EtOAc (3×30 mL). The organic extracts were combined, dried over MgSO4, filtered, evaporated, and dried in vacuo, affording 1-(5-methyl-1,3-thiazol-4-yl)ethan-1-ol (1.0 g, 63%). The product was used without further purification.